Cas no 2229107-14-4 (3-amino-3-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutan-1-ol
• CAS No: 2229107-14-4
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 6355426
• PubChem ID: 165673841
• Update Time: 2025-11-01

3-amino-3-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutan-1-ol
• 2229107-14-4
• EN300-1989074

• Inchi： 1S/C12H15NO4/c1-15-9-3-11-10(16-6-17-11)2-8(9)12(13)4-7(14)5-12/h2-3,7,14H,4-6,13H2,1H3
• InChI Key： MEEMSFYEYQFRBZ-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=C3C(=CC=2OC)OCO3)(C1)N

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.9Ų

Additional information on 3-amino-3-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutan-1-ol

3-Amino-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)cyclobutan-1-Ol: A Novel Compound with Potential Therapeutic Applications

3-Amino-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)cyclobutan-1-Ol (CAS No. 2229107-14-4) represents a promising candidate in the field of pharmaceutical chemistry. This compound features a unique molecular framework that combines a cyclobutane ring with a dioxaindan core, which is further substituted with an amino group and a methoxy functional group. The structural complexity of this molecule makes it a subject of interest for researchers exploring new therapeutic strategies. Recent studies have highlighted its potential in modulating specific biological pathways, making it a valuable tool for drug discovery and development.

3-Amino-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)cyclobutan-1-Ol is characterized by its cyclic structure, which includes a cyclobutane ring connected to a dioxaindan ring through a methoxy-containing bridge. The amino group at the cyclobutane position may contribute to its biological activity by interacting with various molecular targets. The presence of the methoxy group on the dioxaindan ring could enhance its solubility and stability, which are critical factors in drug formulation. These structural features are essential for understanding its pharmacological profile and potential applications.

Recent research has focused on the synthesis of 3-Amino-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)cyclobutan-1-Ol through efficient and scalable methods. One notable approach involves the use of catalytic cross-coupling reactions to form the cyclobutane ring, which is then functionalized with the dioxaindan core. This synthetic strategy allows for the introduction of the amino and methoxy groups with high stereocontrol, ensuring the purity of the final product. The development of such synthetic routes is crucial for the large-scale production of this compound for further evaluation in preclinical and clinical studies.

Studies on the biological activity of 3-Amino-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)cyclobutan-1-Ol have revealed its potential as a modulator of specific signaling pathways. For instance, recent in vitro experiments have demonstrated its ability to inhibit the activity of certain kinases, which are implicated in the progression of various diseases. These findings suggest that the compound may have applications in the treatment of conditions such as cancer and neurodegenerative disorders. Further research is needed to elucidate the exact mechanisms of action and to validate these findings in vivo.

The pharmacokinetic properties of 3-Amino-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)cyclobutan-1-Ol are currently under investigation. Preliminary studies indicate that the compound exhibits favorable absorption and distribution profiles in animal models, suggesting its potential for oral administration. The metabolic stability of the compound in vivo is another important factor that will determine its therapeutic utility. Understanding these properties is essential for optimizing its formulation and dosing regimen for clinical use.

Recent advances in computational chemistry have provided insights into the molecular interactions of 3-Amino-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)cyclobutan-1-Ol with potential targets. Molecular docking studies have shown that the compound can bind to specific receptors with high affinity, which may explain its biological activity. These computational models are valuable tools for predicting the compound's behavior in biological systems and for guiding the design of more effective derivatives.

The potential therapeutic applications of 3-Amino-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)cyclobutan-1-Ol are being explored in various disease models. For example, in preclinical studies, the compound has shown promise in inhibiting the growth of cancer cells by targeting specific pathways involved in cell proliferation. Additionally, its ability to modulate inflammatory responses suggests potential applications in the treatment of autoimmune disorders. These findings highlight the versatility of the compound and its potential to address multiple medical conditions.

Despite the promising results, there are still challenges to be addressed before 3-Amino-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)cyclobutan-1-Ol can be considered for clinical use. One major challenge is the need for further validation of its safety profile in vivo. Additionally, the compound's long-term effects and potential side effects require thorough investigation. Addressing these challenges will be critical for advancing the compound from the research stage to potential therapeutic applications.

The development of 3-Amino-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)cyclobutan-1-Ol is part of a broader trend in pharmaceutical research to discover novel compounds with targeted biological activities. This compound exemplifies the importance of structural diversity in drug design, as its unique molecular framework may offer advantages over existing therapeutic agents. Continued research into the properties and applications of this compound will contribute to the advancement of pharmaceutical science and the development of new treatments for various diseases.

In conclusion, 3-Amino-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)cyclobutan-1-Ol represents a significant advancement in the field of pharmaceutical chemistry. Its unique structure and potential biological activities make it a promising candidate for further research and development. As studies continue to uncover its properties and applications, the compound may play a vital role in the treatment of various medical conditions. The ongoing exploration of this compound underscores the importance of innovation in drug discovery and the potential impact of novel compounds on modern medicine.